Neodymium(III)2,4-pentanedionate

Specification

• CAS No.: 14589-38-9
• Molecular Formula: C15H30NdO6+6
• Molecular Weight: 450.64 g/mol
• IUPAC Name: neodymium(3+);pentane-2,4-dione
• Standard InChI: InChI=1S/3C5H7O2.Nd/c3*1-4(6)3-5(2)7;/h3*3H,1-2H3;/q3*-1;+3
• Standard InChI Key: BQBDJJRPGVHTDT-UHFFFAOYSA-T
• SMILES: CC(=O)[CH-]C(=O)C.CC(=O)[CH-]C(=O)C.CC(=O)[CH-]C(=O)C.[Nd+3]
• Canonical SMILES: CC(=[OH+])CC(=[OH+])C.CC(=[OH+])CC(=[OH+])C.CC(=[OH+])CC(=[OH+])C.[Nd]

Introduction

Physical and Chemical Properties

Neodymium(III) 2,4-pentanedionate is a crystalline compound derived from neodymium and 2,4-pentanedione (acetylacetone). It exists in several forms, including the anhydrous form and hydrated variants. The compound exhibits distinct physical and chemical properties that facilitate its use in specialized applications. These properties are summarized in Table 1.
Table 1: Physical and Chemical Properties of Neodymium(III) 2,4-pentanedionate

Property	Value
Chemical Formula	C₁₅H₂₁NdO₆ (anhydrous)
Molecular Weight	441.57 g/mol
CAS Number	14589-38-9
Appearance	Off-white to purple crystalline powder
Melting Point	150-152°C
Solubility	Insoluble in water, soluble in organic solvents (ethanol, acetone)
Crystal Structure	Dihydrate form characterized by X-ray crystallography
Density	1.618 (hydrate)
It is important to note that while many sources discuss the anhydrous form of the compound, X-ray crystallography studies have primarily characterized the dihydrate form Nd(O₂C₅H₇)₃(H₂O)₂. The anhydrous form may not exist as a stable entity, as heating under vacuum causes other lanthanide trisacetylacetonates to convert to oxo-clusters.

Synthesis Methods

Several methods have been developed for the synthesis of Neodymium(III) 2,4-pentanedionate, with variations depending on the desired purity and specific application requirements. The most common synthesis routes are described below.

Aqueous Synthesis Method

The aqueous synthesis approach involves reacting neodymium salts with 2,4-pentanedione in the presence of a base:

• A neodymium salt (typically neodymium chloride or nitrate) is dissolved in water.

• 2,4-pentanedione (acetylacetone) is added along with a base such as ammonia or sodium hydroxide.

• The mixture is stirred, causing the formation of the coordination compound.

• The product is isolated by filtration, washed, and dried.
  This method typically results in good yields and is preferred for laboratory-scale synthesis due to its simplicity and reproducibility.

Non-Aqueous Synthesis Method

For applications requiring higher purity, a non-aqueous synthesis route may be employed:

• Neodymium salts are dissolved in an organic solvent such as methanol.

• Acetylacetone is added with a solution of piperidine in methanol.

• The reaction is conducted at room temperature.

• The solvent is evaporated under reduced pressure, and the product is extracted using toluene.

• The compound is purified through multiple recrystallizations from toluene-hexane mixtures.
  While this method typically yields lower amounts of product, it can result in material with fewer impurities, which is essential for certain applications.

Electrolytic Method

An alternative synthesis approach mentioned in the literature involves the electrolysis of neodymium in acetylacetone. This electrochemical method provides another route to obtain the compound, though it is less commonly employed compared to the methods described above.

Structural Characterization

The structure of Neodymium(III) 2,4-pentanedionate has been investigated using various analytical techniques, with X-ray crystallography providing the most definitive structural information.

Coordination Environment

In the dihydrate form, the neodymium ion is coordinated by the oxygen atoms of three acetylacetonate ligands and two water molecules. The acetylacetonate anions complex by bonding each oxygen atom to the neodymium cation, forming chelate rings. This arrangement creates a coordination environment around the central neodymium ion that influences its chemical and physical properties.

Crystal Structure

Although many sources discuss the anhydrous acetylacetonate complex, crystallographic studies have primarily characterized the dihydrate Nd(O₂C₅H₇)₃(H₂O)₂. The crystal structure reveals important insights into the coordination geometry and packing arrangement of the compound, which are crucial for understanding its behavior in various applications.

Spectroscopic Properties

Neodymium(III) 2,4-pentanedionate exhibits distinctive spectroscopic properties that can be used for characterization and identification. The compound displays characteristic absorption and emission spectra related to the f-f transitions of the neodymium ion. When heated under vacuum, the fluorescent intensity of the compound can increase significantly, with one study reporting an increase by a factor greater than two after heating to 130°C for 12.5 hours.

Applications

The unique properties of Neodymium(III) 2,4-pentanedionate make it valuable for a range of scientific and industrial applications, as detailed below.

Catalysis Applications

Neodymium(III) 2,4-pentanedionate serves as an effective catalyst for various organic reactions:

• It facilitates polymerization processes by initiating and propagating polymer chains.

• The compound's coordination chemistry makes it valuable for stereoselective synthetic transformations.

• Its ability to function as a Lewis acid catalyst in organic synthesis provides pathways for creating complex molecular structures.

Materials Science Applications

In materials science, the compound finds several important uses:

• It serves as a precursor for the preparation of neodymium-containing materials, including oxide nanoparticles and thin films.

• The compound's solubility in organic solvents makes it suitable for chemical vapor deposition (CVD) processes.

• It can be used in the fabrication of carbon nanostructures through laser evaporation techniques.

Epoxy Resin Applications

Research has demonstrated the utility of neodymium acetylacetonate as a latent accelerator for epoxy resin systems:

• It decreases gel time at elevated temperatures (150°C) while increasing activation energy.

• Incorporation of the compound into epoxy resin causes an increase in glass transition temperature (Tg) values.

• The compound improves the mechanical properties of the cured resin compared to control samples.

• These enhancements are attributed to the special electron structure of rare-earth elements, which contributes to higher crosslink density or more homogeneous network structure in the epoxy system.

Laser Applications

The optical properties of neodymium compounds have led to investigations of their potential in laser materials:

• Neodymium compounds are known for their ability to function in solid-state laser systems.

• The coordination environment provided by the acetylacetonate ligands can influence the fluorescence properties of the neodymium ion.

• Research has shown that purification through thermal treatment can enhance the fluorescent intensity of neodymium acetylacetonate.

Parameter	Specification
Purity	99.9% (REO) to 99.999%
Available Forms	Powder
Packaging Options	2g, 10g, and bulk quantities
Grades	Research grade, technical grade
Storage Requirements	Store in cool, dry place away from moisture
The compound is available in various purities, with higher purity grades (up to 99.999%) available for specialized research applications. Most suppliers provide the compound as a powder in quantities ranging from small research amounts (2g) to bulk quantities for industrial applications.

Recent Research Developments

Recent studies have explored various aspects of Neodymium(III) 2,4-pentanedionate, expanding our understanding of its properties and potential applications.

Thermal Properties Investigation

Research on the thermal behavior of Neodymium(III) 2,4-pentanedionate has revealed important insights:

• Upon heating under vacuum, the compound can undergo structural changes that affect its optical properties.

• When heated to 130°C for 12.5 hours, the fluorescent intensity of neodymium acetylacetonate can increase by a factor greater than two.

• This enhancement of fluorescence suggests potential for optimizing the compound's performance in optical applications through controlled thermal treatment.

Epoxy Resin Enhancement Studies

Investigation into the use of Neodymium(III) 2,4-pentanedionate as an additive for epoxy resin systems has demonstrated significant benefits:

• The compound functions as a novel latent accelerator for bisphenol A epoxy resin/Tung oil acid anhydride systems.

• Systems containing the compound show better storage stability at 40°C compared to control samples.

• The incorporation of the compound results in improved mechanical properties and higher glass transition temperatures.

• These improvements are attributed to the unique electronic structure of the neodymium ion, which contributes to higher crosslink density or more homogeneous network formation in the epoxy system.